N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)naphthalene-2-sulfonamide

• IUPAC Name: N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C21H18N4O3S/c26-21-8-7-20(17-9-11-22-12-10-17)24-25(21)14-13-23-29(27,28)19-6-5-16-3-1-2-4-18(16)15-19/h1-12,15,23H,13-14H2
• InChI Key: OIUOHDPYKYACSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NCCN3C(=O)C=CC(=N3)C4=CC=NC=C4
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol

Description

N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)naphthalene-2-sulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is also known as ONO-8577 and has been widely studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

Research on novel heterocyclic compounds containing a sulfonamido moiety, aimed at synthesizing antibacterial agents, highlights the importance of such compounds in developing new therapeutic agents. The study demonstrates the synthesis of various derivatives and their testing for antibacterial activity, suggesting that similar sulfonamide compounds, including the one , could potentially be evaluated for their antibacterial properties (Azab, Youssef, & El-Bordany, 2013).

Coordination Geometry and Magnetic Studies

Investigations into the correlation between magnetic anisotropy and coordination geometry in cobalt(ii)-sulfonamide complexes provide insights into the structural and electronic properties of such compounds. This research can inform the design and optimization of magnetic materials and sensors, indicating that sulfonamide derivatives may play a role in materials science (Wu et al., 2019).

Organic Synthesis and Catalysis

The development of organocatalysts for stereoselective chemical reactions, utilizing sulfonamide compounds, underscores the versatility of these compounds in organic synthesis. For instance, the synthesis of protected β-amino acids using a Reformatsky reagent highlights the utility of sulfonamide derivatives in facilitating complex chemical transformations, pointing towards potential applications in synthesizing biologically active molecules and pharmaceuticals (Robinson & Wyatt, 1993).

Proton Exchange Membranes

Research into sulfonated polybenzothiazoles containing naphthalene for use as proton exchange membranes in fuel cells highlights the critical role of sulfonamide compounds in energy technology. The study focuses on the synthesis of these polymers and their evaluation as proton exchange membranes, demonstrating excellent thermal stability, mechanical properties, and proton conductivities. This suggests that sulfonamide derivatives, particularly those incorporating naphthalene, could be valuable in developing advanced materials for energy conversion and storage (Wang et al., 2015).